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Compound of Interest

Compound Name: (2-Methyloxazol-5-yl)methanol

Cat. No.: B1418426 Get Quote

An In-depth Technical Guide to the Commercial Sourcing of (2-Methyloxazol-5-yl)methanol
for Scientific Research

Authored by a Senior Application Scientist
This guide provides researchers, chemists, and drug development professionals with a

comprehensive overview of (2-Methyloxazol-5-yl)methanol (CAS No. 1065073-48-4), a key

heterocyclic building block. We will delve into its chemical properties, commercial availability,

quality considerations, and practical applications, with a focus on ensuring scientific integrity

and procedural reliability in your research endeavors.

Introduction: The Significance of (2-Methyloxazol-5-
yl)methanol in Medicinal Chemistry
(2-Methyloxazol-5-yl)methanol is a valuable heterocyclic compound featuring a substituted

oxazole ring. The oxazole motif is a cornerstone in medicinal chemistry, appearing in numerous

pharmacologically active molecules due to its ability to engage in hydrogen bonding and act as

a bioisosteric replacement for other functional groups. The primary alcohol functionality of (2-
Methyloxazol-5-yl)methanol makes it a versatile synthon, allowing for straightforward

chemical modifications and incorporation into larger, more complex molecular scaffolds. Its

application is particularly relevant in the synthesis of novel therapeutic agents, where precise

molecular architecture is paramount for achieving desired biological activity and drug-like

properties.[1][2]
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Physicochemical Properties and Structural Data
A thorough understanding of a reagent's physical and chemical properties is fundamental to its

effective use in experimental design. Key data for (2-Methyloxazol-5-yl)methanol are

summarized below.

Property Value Source(s)

CAS Number 1065073-48-4 [3][4][5]

Molecular Formula C₅H₇NO₂ [3][5]

Molecular Weight 113.11 g/mol [3][5]

Appearance Liquid [3]

Purity Typically ≥97% [3]

InChI Key
RLZPINFKUMSNAK-

UHFFFAOYSA-N
[3]

Commercial Availability and Supplier Analysis
The accessibility of high-purity (2-Methyloxazol-5-yl)methanol is critical for reproducible

research. Several reputable chemical suppliers offer this compound, though catalog availability

and stock levels may vary. When selecting a supplier, researchers should prioritize vendors

that provide comprehensive analytical data, such as a Certificate of Analysis (CoA), to validate

the purity and identity of the material.
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Supplier
Brand/Distribu
tor

Purity
Available
Quantities

Notes

CymitQuimica Fluorochem 97%
100mg, 250mg,

1g, 5g

Products are

intended for

laboratory use

only.[3]

Parchem N/A N/A

Bulk and

specialty

quantities

A worldwide

supplier of

specialty

chemicals.[4]

Sunway Pharm

Ltd
N/A N/A Inquire

Provides

analytical data

like CoA and

NMR upon

request.[5]

BLD Pharm N/A N/A Inquire

Offers

documentation

including NMR,

HPLC, and LC-

MS.[6][7]

Note: Availability and specifications are subject to change. It is recommended to contact

suppliers directly for the most current information.

Quality Control: Ensuring Experimental Validity
The integrity of any chemical synthesis or biological assay is contingent upon the purity of the

starting materials. For a building block like (2-Methyloxazol-5-yl)methanol, impurities can lead

to unwanted side reactions, low yields, and misleading biological data.

Self-Validating Protocols: Trustworthy suppliers validate their products through rigorous quality

control. Researchers should always request and scrutinize the CoA, which typically includes:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the molecular structure and

provides an estimate of purity by identifying characteristic proton and carbon signals.

High-Performance Liquid Chromatography (HPLC) or LC-MS: Quantifies the purity of the

compound by separating it from any impurities. Mass Spectrometry (MS) confirms the

molecular weight.

A conceptual workflow for the acquisition and validation of a chemical reagent is illustrated

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Procurement

Phase 2: In-House Validation

Identify Need for
(2-Methyloxazol-5-yl)methanol

Research & Select
Reputable Supplier

Request Certificate
of Analysis (CoA)

Place Order

Receive Reagent

Shipment

Verify CoA Data
(e.g., ¹H NMR, HPLC)

Store Under Recommended
Conditions

Use in Synthesis or Assay

Proceed to Experiment

Click to download full resolution via product page

Caption: Workflow for reagent procurement and validation.
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Application in Synthesis: A Protocol for
Chemoselective Etherification
The primary alcohol of (2-Methyloxazol-5-yl)methanol is a prime site for chemical

modification. A common transformation is etherification, which can be used to link the oxazole

moiety to other parts of a target molecule. The following protocol is a representative example of

how this building block might be utilized, adapted from established methods for benzyl alcohol

etherification.[8]

Objective: To synthesize 5-(methoxymethyl)-2-methyloxazole.

Methodology: This procedure leverages a chemoselective method that favors the etherification

of benzylic-type alcohols.[8]

Step-by-Step Protocol:

Preparation: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve (2-Methyloxazol-5-yl)methanol (1.0 eq) in anhydrous methanol (serving as both

solvent and reagent).

Reagent Addition: Cool the solution to 0 °C in an ice bath. Add 2,4,6-trichloro-1,3,5-triazine

(TCT) (1.0 eq) to the solution.

Catalysis: Add dimethyl sulfoxide (DMSO) (1.0 eq) dropwise to the stirred mixture. The

addition of DMSO is crucial as it acts as the catalyst for the reaction.[8]

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is

consumed.

Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of

sodium bicarbonate.

Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. Purify the resulting crude product via column
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chromatography on silica gel to yield the desired 5-(methoxymethyl)-2-methyloxazole.

Characterization: Confirm the structure and purity of the final product using NMR and Mass

Spectrometry.

Reagents:
(2-Methyloxazol-5-yl)methanol

Methanol, TCT, DMSO

1. Dissolve in
Anhydrous Methanol

(0°C, Inert Atm.)

2. Add TCT &
Catalytic DMSO

3. Stir at RT
Monitor by TLC/LC-MS

4. Quench (NaHCO₃)
& Extract (EtOAc)

5. Dry, Concentrate
& Purify (Silica Gel)

Final Product:
5-(methoxymethyl)-2-methyloxazole

Click to download full resolution via product page

Caption: Experimental workflow for etherification.

Safety, Handling, and Storage
Proper handling and storage are essential for laboratory safety and maintaining the integrity of

the chemical.

Handling: Handle in accordance with good industrial hygiene and safety practices.[9] Use in

a well-ventilated area and avoid breathing vapors.[10] Wear appropriate personal protective

equipment (PPE), including safety glasses with side shields, protective gloves, and a lab

coat.[9][11]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[9] Store at

room temperature away from incompatible materials such as strong oxidizing agents.[9][12]

First Aid:

Eye Contact: Immediately flush with plenty of water.[9]

Skin Contact: Wash off with soap and water.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[13]

Ingestion: Clean mouth with water and consult a physician.[9]
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Note: This is a summary. Always consult the full Safety Data Sheet (SDS) provided by the

supplier before use.[9][13]

Conclusion
(2-Methyloxazol-5-yl)methanol is a readily available and highly versatile building block for

chemical synthesis, particularly in the field of drug discovery. By sourcing this reagent from

reputable suppliers who provide robust analytical validation and by adhering to established

protocols for handling and application, researchers can confidently incorporate this valuable

synthon into their discovery workflows, paving the way for the development of novel and

complex molecular entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.chemicalbook.com/msds/2-methylbenzo-d-oxazol-5-yl-methanol.pdf
https://www.benchchem.com/product/b1418426#commercial-suppliers-of-2-methyloxazol-5-yl-methanol
https://www.benchchem.com/product/b1418426#commercial-suppliers-of-2-methyloxazol-5-yl-methanol
https://www.benchchem.com/product/b1418426#commercial-suppliers-of-2-methyloxazol-5-yl-methanol
https://www.benchchem.com/product/b1418426#commercial-suppliers-of-2-methyloxazol-5-yl-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1418426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

